Cas no 110841-65-1 (6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 110841-65-1
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 2108018
• Update Time: 2023-08-03

6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(methylthio)-1,2,3,4-tetrahydroisoquinoline
• 6-(methylsulfanyl)-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-
• 6-(Methylthio)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C10H13NS/c1-12-10-3-2-9-7-11-5-4-8(9)6-10/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： WJQBGWFWCGJQHK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2CNCCC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 37.3